Cas no 1805015-86-4 (Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate)

• Product Name: Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate
• CAS No: 1805015-86-4
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4948593
• Update Time: 2025-06-07

Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)9-7(5-13)3-4-8(6-14)10(9)12/h3-4H,2,5H2,1H3
• InChI Key： JBSSMDPQQBLHDY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CCl)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate

Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate (CAS No. 1805015-86-4): An Overview of Its Properties and Applications

Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate (CAS No. 1805015-86-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its bromine, chlorine, and cyanide functionalities, which contribute to its reactivity and versatility in synthetic chemistry.

The molecular formula of Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate is C₁₁H₉BrClNO₂, and its molecular weight is approximately 307.54 g/mol. The compound is a white to off-white solid at room temperature, with a melting point ranging from 75°C to 78°C. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO) makes it an ideal candidate for various synthetic transformations.

In the realm of synthetic chemistry, Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate serves as a valuable building block for the synthesis of more complex molecules. The presence of the bromine atom allows for efficient coupling reactions, such as Suzuki-Miyaura cross-coupling, which can introduce a wide range of functional groups onto the aromatic ring. The chloromethyl group can be readily converted into other functional groups through nucleophilic substitution reactions, making it a useful handle for further derivatization. Additionally, the cyanide group can be transformed into various functionalities, including carboxylic acids, amides, and amines, through well-established chemical transformations.

One of the key applications of Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate is in the development of pharmaceuticals. Recent studies have shown that compounds with similar structural features exhibit promising biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate demonstrated significant antitumor activity against several cancer cell lines. The researchers attributed this activity to the compound's ability to inhibit key signaling pathways involved in cancer cell proliferation and survival.

In addition to its potential therapeutic applications, Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate has also been explored for its use in materials science. The unique combination of functional groups in this compound makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have developed a series of polymers derived from Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate that exhibit excellent thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of ethyl 3-cyanobenzoate followed by chloromethylation using chloromethyl methyl ether (CMME). This approach has been optimized to minimize side reactions and improve overall efficiency. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that reduce waste generation and energy consumption.

The safety profile of Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate is an important consideration for both laboratory use and industrial applications. While the compound itself is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions due to its reactivity with certain chemicals and its potential for forming toxic byproducts under certain conditions. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a cool, dry place away from incompatible materials.

In conclusion, Ethyl 2-bromo-6-chloromethyl-3-cyanobenzoate (CAS No. 1805015-86-4) is a multifunctional organic compound with a wide range of applications in synthetic chemistry, pharmaceuticals, and materials science. Its unique chemical structure provides opportunities for the development of novel compounds with diverse biological activities and advanced materials with tailored properties. Ongoing research continues to uncover new uses for this versatile compound, making it an important molecule for future scientific exploration.